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Compound of Interest

Compound Name: SGC6870N

Cat. No.: B1193588 Get Quote

Executive Summary & Compound Profile
SGC6870N is the inactive enantiomer (negative control) for the potent Protein Arginine

Methyltransferase 6 (PRMT6) inhibitor, SGC6870.[1][2][3][4][5][6] While SGC6870N lacks the

specific PRMT6 inhibitory activity of its chiral counterpart (IC50 > 10 µM vs 77 nM for the active

probe), it shares the same physicochemical properties and solubility profile.

Crucial Safety Directive: In the absence of comprehensive toxicological data for this specific

enantiomer, and given its routine co-handling with the potent active probe SGC6870, Universal

Precautions for Bioactive Chemical Probes must be applied. The primary operational risk stems

not just from the solid powder, but from the DMSO vehicle, which serves as a potent skin

permeation enhancer.
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Property Specification Operational Implication

Molecular Weight 469.4 Da
Non-volatile solid; dust hazard

only.

Physical State Solid (Powder) Inhalation risk during weighing.

Solubility
DMSO (100 mM), Ethanol (100

mM)

DMSO enhances skin

absorption of the compound.

Storage -20°C

Cold containers may condense

water; allow to warm before

opening to prevent

hydrolysis/clumping.

Risk Assessment & PPE Matrix
The following Personal Protective Equipment (PPE) standards are derived from the "Defense in

Depth" principle, prioritizing barrier integrity against the specific solvent system (DMSO) used

with SGC6870N.

The PPE Matrix
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Protection Zone Recommended Equipment Scientific Rationale

Hand Protection (Standard)
Double Nitrile Gloves (min.

0.11mm / 4-5 mil per layer)

Why: Standard nitrile degrades

rapidly in pure DMSO. Double

gloving provides a

"breakthrough buffer." The

outer glove protects against

gross contamination; the inner

glove protects against

permeation.

Hand Protection (High Risk)
Silver Shield / Laminate

Gloves

When: During prolonged

handling of concentrated

DMSO stocks (>10 mL) or spill

cleanup. Nitrile is insufficient

for immersion.

Respiratory
Fume Hood (Primary) or N95

(Secondary)

Why: SGC6870N is a fine

powder. Engineering controls

(Hood) are superior to masks.

Use N95 only if weighing

outside a hood (not

recommended).

Ocular
Chemical Safety Goggles

(ANSI Z87.1)

Why: Safety glasses with side

shields are minimum; goggles

are required if splashing is

possible (e.g., vortexing).

Body
Lab Coat (Buttoned, Long

Sleeve)

Why: Prevents skin contact

with particulates and incidental

splashes.

Operational Protocols
Phase A: Preparation & Weighing (Solid State)
Objective: Minimize inhalation exposure and static dispersion.

Engineering Control: Perform all weighing operations inside a certified chemical fume hood.
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Static Management: Use an antistatic gun or bar on the spatula and weighing boat. Small

molecule probes like SGC6870N are often electrostatic and can "jump" during transfer.

Decontamination: Wipe the balance area with a damp paper towel (water/surfactant)

immediately after weighing to capture invisible dust.

Phase B: Solubilization (The Critical Step)
Objective: Prevent transdermal delivery via DMSO.

Context: You will likely dissolve SGC6870N in 100% DMSO to create a stock solution (typically

10-50 mM).

Glove Check: Don double nitrile gloves. Ensure the cuff of the lab coat is tucked inside the

glove or taped.

Solvent Addition: Add DMSO to the powder, not powder to DMSO, to reduce splash

potential.

Vortexing: Cap the vial tightly. Hold the vial with a lint-free wipe (Kimwipe) acting as a barrier

between your glove and the cap seam. This catches micro-droplets ejected by centrifugal

force.

Aliquot immediately: Do not store large volumes. Aliquot into single-use volumes to minimize

freeze-thaw cycles and handling frequency.

Phase C: Experimental Application
Differentiation: Clearly label SGC6870N (Control) vs. SGC6870 (Active) with distinct color

codes (e.g., Green for Active, Red for Control) to prevent experimental error and safety mix-

ups.

Dilution: When diluting into media (aqueous), the DMSO concentration typically drops to

<0.5%. At this level, the permeation risk decreases, but standard nitrile gloves must still be

worn.

Emergency Response & Disposal
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Spill Response (DMSO Stock)
Evacuate the immediate area if the spill is >50 mL (unlikely for chemical probes).

Absorb with vermiculite or absorbent pads. Do not use paper towels for large DMSO spills,

as they can degrade.

Clean the surface with water and detergent after absorbing the bulk liquid.

Disposal: Collect waste in a sealed bag labeled "Hazardous Chemical Waste -

DMSO/SGC6870N."

Waste Disposal Streams
Solid Waste: Pipette tips, tubes, and gloves contaminated with SGC6870N must go into

Hazardous Solid Waste (Incineration recommended).

Liquid Waste: All stock solutions and high-concentration leftovers must go to Chemical Liquid

Waste. Do not pour down the drain.

Visualizations
Diagram 1: Hierarchy of Safety Controls
This diagram illustrates the "Defense in Depth" strategy required for handling bioactive probes.
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Level 1: Engineering (Primary)

Level 2: PPE (Secondary)

Level 3: Technique (Tertiary)

Chemical Fume Hood
(Containment)

Double Nitrile Gloves
(Permeation Barrier)

 Supplemented by

Static Control & 
Closed Vessel Vortexing

 Reinforced by

Safety Goggles
(Splash Protection)

Click to download full resolution via product page

Caption: The safety hierarchy prioritizes containment (Hood) followed by barrier protection

(PPE) and precise technique.

Diagram 2: Operational Workflow
From storage to disposal, ensuring containment at every step.
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Caption: Step-by-step workflow emphasizing the equilibration step to prevent moisture

contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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